Sodium Metabisulfite

• CAS No.: 7681-57-4
• Product Name: Sodium Metabisulfite
• Molecular Formula: Na2S2O5; Na2O5S2
• Molecular Weight: 190.11 g/mol
• Standard InChI: InChI=1S/2Na.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2
• Standard InChIKey: HRZFUMHJMZEROT-UHFFFAOYSA-L
• Impurities: Sodium metabisulfite usually contains small amounts of sodium sulfite and sodium sulfate.
• SMILES: [O-]S(=O)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-]S(=O)S(=O)(=O)[O-].[Na+].[Na+]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: White hexagonal crystals or powder; White to yellowish crystals or powder.; Colorless crystals; White granular or powdered salt
• Density: 1.4 (NIOSH, 2016); Specific gravity: 1.4 at 25 °C/4 °C; 1.4 g/cm³; 1.4
• Melting Point: greater than 302 °F (Decomposes) (NIOSH, 2016); >302 °F (decomposes); >302°F (decomposes); >302°F (Decomposes)
• Physical Description: Sodium metabisulfite appears as a white crystalline or powder solid with a slight sulfur odor. Toxic by inhalation . Strongly irritates skin and tissue. Noncombustible, but may decompose to emit toxic oxide fumes of sulfur and sodium when heated to high temperature. A corrosive acid when mixed with water. Used as a food preservative and as a laboratory reagent.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; White crystals or crystalline powder; WHITE POWDER.; White to yellowish crystals or powder with a slight odor of sulfur.; White to yellowish crystals or powder with an odor of sulfur dioxide.
• Description: Sodium metabisulfite appears as a white crystalline or powder solid with a slight sulfur odor. Toxic by inhalation . Strongly irritates skin and tissue. Noncombustible, but may decompose to emit toxic oxide fumes of sulfur and sodium when heated to high temperature. A corrosive acid when mixed with water. Used as a food preservative and as a laboratory reagent.; Sodium disulfite is an inorganic sodium salt composed of sodium and disulfite ions in a 2:1 ratio. It has a role as a food antioxidant. It contains a disulfite.
• Related CAS: 18403-71-9 (unspecified hydrochloride salt)
• Shelf Life: On exposure to air and moisture is slowly oxidized to sulfate.
• Solubility: 54 % (NIOSH, 2016); Freely soluble in water, glycerol; slightly soluble in alcohol; Soluble in ethanol; 66.7 g/100 g water at 25 °C; Very soluble in sodium bisulfite; In water, 39.5 wt % at 20 °C; 41.6 wt% at 40 °C; 44.6 wt% at 60 °C ... Fairly soluble in glycerol; Solubility in water, g/100ml at ml °C: 54 (good); 54%
• Synonyms: Disulfurous Acid Disodium Salt; Pyrosulfurous Acid Disodium Salt; Campden Tablets; Colorstrip Catalyst 100; Disodium disulfite; Disodium Metabisulfite; Disodium Pyrosulfite; Disodium Pyrosulfite (Na2S2O5); E 223; Fertisilo; NSC 158277; NSC 227243; So
• PubChem Compound: 656671
• Last Modified: Nov 11 2021